11-Cyclopropyl-5,11-dihydro-4-(hydroxymethyl)-6H-dipyrido[3,2-b:2’,3’-e][1,4]diazepin-6-one
11-Cyclopropyl-5,11-dihydro-4-(hydroxymethyl)-6H-dipyrido[3,2-b:2’,3’-e][1,4]diazepin-6-one
12-Hydroxynevirapine belongs to the class of organic compounds known as alkyldiarylamines. These are tertiary alkylarylamines having two aryl and one alkyl groups attached to the amino group. 12-Hydroxynevirapine is considered to be a practically insoluble (in water) and relatively neutral molecule. 12-Hydroxynevirapine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. 12-Hydroxynevirapine participates in a number of enzymatic reactions. In particular, 12-Hydroxynevirapine can be biosynthesized from nevirapine through its interaction with the enzymes cytochrome P450 3A4, cytochrome P450 3A5, cytochrome P450 2C9, and cytochrome P450 2D6. In addition, 12-Hydroxynevirapine and uridine diphosphate glucuronic acid can be converted into 12-hydroxynevirapine glucuronide and uridine 5'-diphosphate through the action of the enzyme UDP-glucuronosyltransferase 1-10. In humans, 12-hydroxynevirapine is involved in the nevirapine metabolism pathway.
12-hydroxynevirapine is a dipyridodiazepine that is nevirapine in which one of the hydrogens of the methyl group has been substituted by a hydroxy group. It is a metabolite of the anti-HIV drug, nevirapine. It has a role as a drug metabolite. It is a member of cyclopropanes, a dipyridodiazepine and an aromatic primary alcohol. It derives from a nevirapine.
12-hydroxynevirapine is a dipyridodiazepine that is nevirapine in which one of the hydrogens of the methyl group has been substituted by a hydroxy group. It is a metabolite of the anti-HIV drug, nevirapine. It has a role as a drug metabolite. It is a member of cyclopropanes, a dipyridodiazepine and an aromatic primary alcohol. It derives from a nevirapine.
Brand Name:
Vulcanchem
CAS No.:
133627-24-4
VCID:
VC0042632
InChI:
InChI=1S/C15H14N4O2/c20-8-9-5-7-17-14-12(9)18-15(21)11-2-1-6-16-13(11)19(14)10-3-4-10/h1-2,5-7,10,20H,3-4,8H2,(H,18,21)
SMILES:
C1CC1N2C3=C(C=CC=N3)C(=O)NC4=C(C=CN=C42)CO
Molecular Formula:
C15H14N4O2
Molecular Weight:
282.3 g/mol
11-Cyclopropyl-5,11-dihydro-4-(hydroxymethyl)-6H-dipyrido[3,2-b:2’,3’-e][1,4]diazepin-6-one
CAS No.: 133627-24-4
Reference Standards
VCID: VC0042632
Molecular Formula: C15H14N4O2
Molecular Weight: 282.3 g/mol
![11-Cyclopropyl-5,11-dihydro-4-(hydroxymethyl)-6H-dipyrido[3,2-b:2’,3’-e][1,4]diazepin-6-one - 133627-24-4](/images/no_structure.jpg)
| CAS No. | 133627-24-4 |
|---|---|
| Product Name | 11-Cyclopropyl-5,11-dihydro-4-(hydroxymethyl)-6H-dipyrido[3,2-b:2’,3’-e][1,4]diazepin-6-one |
| Molecular Formula | C15H14N4O2 |
| Molecular Weight | 282.3 g/mol |
| IUPAC Name | 2-cyclopropyl-7-(hydroxymethyl)-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-10-one |
| Standard InChI | InChI=1S/C15H14N4O2/c20-8-9-5-7-17-14-12(9)18-15(21)11-2-1-6-16-13(11)19(14)10-3-4-10/h1-2,5-7,10,20H,3-4,8H2,(H,18,21) |
| Standard InChIKey | SEBABOMFNCVZGF-UHFFFAOYSA-N |
| SMILES | C1CC1N2C3=C(C=CC=N3)C(=O)NC4=C(C=CN=C42)CO |
| Canonical SMILES | C1CC1N2C3=C(C=CC=N3)C(=O)NC4=C(C=CN=C42)CO |
| Description | 12-Hydroxynevirapine belongs to the class of organic compounds known as alkyldiarylamines. These are tertiary alkylarylamines having two aryl and one alkyl groups attached to the amino group. 12-Hydroxynevirapine is considered to be a practically insoluble (in water) and relatively neutral molecule. 12-Hydroxynevirapine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. 12-Hydroxynevirapine participates in a number of enzymatic reactions. In particular, 12-Hydroxynevirapine can be biosynthesized from nevirapine through its interaction with the enzymes cytochrome P450 3A4, cytochrome P450 3A5, cytochrome P450 2C9, and cytochrome P450 2D6. In addition, 12-Hydroxynevirapine and uridine diphosphate glucuronic acid can be converted into 12-hydroxynevirapine glucuronide and uridine 5'-diphosphate through the action of the enzyme UDP-glucuronosyltransferase 1-10. In humans, 12-hydroxynevirapine is involved in the nevirapine metabolism pathway. 12-hydroxynevirapine is a dipyridodiazepine that is nevirapine in which one of the hydrogens of the methyl group has been substituted by a hydroxy group. It is a metabolite of the anti-HIV drug, nevirapine. It has a role as a drug metabolite. It is a member of cyclopropanes, a dipyridodiazepine and an aromatic primary alcohol. It derives from a nevirapine. |
| Synonyms | 12-Hydroxy Nevirapine; |
| PubChem Compound | 453338 |
| Last Modified | Nov 11 2021 |
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